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Compound of Interest

Compound Name: 1,6-Pyrenediol

Cat. No.: B1210964 Get Quote

Essential Safety and Handling Guide for 1,6-
Pyrenediol
This guide provides crucial safety and logistical information for the handling and disposal of

1,6-Pyrenediol in a laboratory setting. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals by outlining detailed

operational and disposal plans.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 1,6-Pyrenediol is provided below.

Due to the limited availability of a specific Safety Data Sheet (SDS) for 1,6-Pyrenediol, data for

the related compound Pyrene is included for hazard assessment.
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Property Value Reference Compound

Chemical Formula C₁₆H₁₀O₂ 1,6-Pyrenediol

Appearance
Pale yellow or colorless solid.

[1]
Pyrene

Hazards

May cause skin, eye, and

respiratory irritation.[2]

Potential for dust explosion.[3]

When heated to

decomposition, it may emit

acrid smoke and irritating

fumes.[1]

Pyrene and related

compounds

Operational Plan: Handling 1,6-Pyrenediol
A systematic approach to handling 1,6-Pyrenediol is essential to minimize exposure and

ensure a safe laboratory environment. The following step-by-step guide details the necessary

precautions and personal protective equipment (PPE).

Engineering Controls
Ventilation: Always handle 1,6-Pyrenediol in a well-ventilated area.[2][3] A certified chemical

fume hood is required for all procedures that may generate dust or aerosols.

Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.[4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1,6-Pyrenediol:
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PPE Category Specification

Eye and Face Protection

Chemical splash goggles meeting ANSI Z.87.1

or European Standard EN166 are required.[4][5]

[6] A face shield should be worn over goggles

when there is a risk of splashing or dust

generation.[5][7]

Hand Protection

Chemical-resistant gloves, such as nitrile

gloves, are essential.[8][9] Regularly inspect

gloves for any signs of degradation or puncture

before and during use. Change gloves

immediately if contaminated.

Body Protection

A flame-resistant lab coat, fully buttoned, is

required.[5] Wear long pants and closed-toe,

closed-heel shoes to cover all skin.[5] Avoid

synthetic clothing materials like polyester.[5]

Respiratory Protection

If engineering controls are insufficient to

maintain exposure below permissible limits, or if

dust is generated, a NIOSH/MSHA or European

Standard EN 149 approved respirator is

required.[3][4] A comprehensive respiratory

protection program, including fit testing and

training, must be implemented.[5][7]

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is worn correctly. Designate a

specific area for handling 1,6-Pyrenediol within the chemical fume hood.

Weighing and Transfer: To minimize dust formation, handle the solid carefully. Use a spatula

for transfers. If possible, weigh the compound directly into the reaction vessel.

During Reaction: Keep the reaction vessel covered as much as possible. Maintain a clean

workspace and immediately clean up any spills according to the accidental release

measures.
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Post-Handling: After handling, decontaminate all surfaces and equipment. Remove and

dispose of gloves properly. Wash hands thoroughly with soap and water.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[10][11] Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water for at least 15 minutes.[4] If irritation persists, seek medical attention.

Inhalation: Move the affected person to fresh air.[2][3] If breathing is difficult, provide oxygen.

If not breathing, give artificial respiration.[4] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water and seek immediate

medical attention.

Disposal Plan
Proper disposal of 1,6-Pyrenediol and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing 1,6-Pyrenediol, including unused product and contaminated

consumables (e.g., gloves, paper towels, spatulas), in a clearly labeled, sealed, and

compatible hazardous waste container.

Waste Classification:

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste. Consult local, regional, and national hazardous waste

regulations for complete and accurate classification.[4]

Disposal Procedure:

Dispose of the hazardous waste through a licensed and approved waste disposal facility.

Do not flush down the drain or dispose of in regular trash.[4][11]
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Workflow for Safe Handling of 1,6-Pyrenediol
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Caption: Workflow for the safe handling of 1,6-Pyrenediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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